Cas no 86296-18-6 (Cyclopentanecarboxylic acid, 2-acetyl-5-oxo-, methyl ester)

• Product Name: Cyclopentanecarboxylic acid, 2-acetyl-5-oxo-, methyl ester
• CAS No: 86296-18-6
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 662091
• PubChem ID: 13213561
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 2-acetyl-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-acetyl-5-oxo-, methyl ester
• methyl 2-acetyl-5-oxocyclopentane-1-carboxylate
• 86296-18-6
• SCHEMBL7199227
• 2-methoxycarbonyl-3-acetyl-cyclopentanone
• BFLLIBBCGVMZMN-UHFFFAOYSA-N
• DTXSID90528506

• Inchi： 1S/C9H12O4/c1-5(10)6-3-4-7(11)8(6)9(12)13-2/h6,8H,3-4H2,1-2H3
• InChI Key： BFLLIBBCGVMZMN-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)=O)C1C(=O)OC

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60.4Ų